Cas no 13103-49-6 (1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate)

• Product Name: 1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate
• CAS No: 13103-49-6
• MF: C₇H₁₃Cl₃O₃
• MW: 251.535320043564
• CID: 1227528
• PubChem ID: 71354558
• Update Time: 2025-04-20

1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate
• acetic acid,3-chloro-2,2-bis(chloromethyl)propan-1-ol
• Acetic acid--3-chloro-2,2-bis(chloromethyl)propan-1-ol (1/1)
• 13103-49-6
• DTXSID30779050

• Inchi： 1S/C5H9Cl3O.C2H4O2/c6-1-5(2-7,3-8)4-9;1-2(3)4/h9H,1-4H2;1H3,(H,3,4)
• InChI Key： AVBARPBMOPJWQQ-UHFFFAOYSA-N
• SMILES： ClCC(CCl)(CCl)CO.OC(C)=O

Computed Properties

• Exact Mass: 249.993027g/mol
• Monoisotopic Mass: 249.993027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 95.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų